Cas no 2679935-81-8 (rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid)

• Product Name: rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid
• CAS No: 2679935-81-8
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 5644474
• PubChem ID: 165906870
• Update Time: 2025-07-15

rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679935-81-8
• EN300-28281855
• rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid
• rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid

• Inchi： 1S/C10H10F3NO4/c11-10(12,13)9(18)14-2-1-6(15)4-3-5(7(4)14)8(16)17/h4-5,7H,1-3H2,(H,16,17)/t4-,5+,7+/m0/s1
• InChI Key： LBJBPDJQJAURKA-HBPOCXIASA-N
• SMILES： FC(C(N1CCC([C@@H]2C[C@@H](C(=O)O)[C@H]12)=O)=O)(F)F

Computed Properties

• Exact Mass: 265.05619229g/mol
• Monoisotopic Mass: 265.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo4.2.0octane-8-carboxylic acid

Research Briefing on rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS: 2679935-81-8)

In recent years, the compound rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS: 2679935-81-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, characterized by its unique azabicyclo[4.2.0]octane scaffold and trifluoroacetyl moiety, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. The compound's stereochemistry and functional groups make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis and optimization of rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid, with particular emphasis on its role in the development of enzyme inhibitors. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to obtain enantiomerically pure forms of the compound, which are critical for evaluating its biological activity. The trifluoroacetyl group has been identified as a key structural feature that enhances the compound's binding affinity to target proteins, particularly those involved in inflammatory and metabolic pathways.

One of the most notable applications of this compound is its use as a precursor in the synthesis of β-lactamase inhibitors. The azabicyclo[4.2.0]octane core mimics the structure of β-lactam antibiotics, enabling it to act as a competitive inhibitor of β-lactamase enzymes. Recent in vitro studies have demonstrated that derivatives of rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid exhibit potent inhibitory activity against extended-spectrum β-lactamases (ESBLs), which are a major cause of antibiotic resistance in pathogenic bacteria.

In addition to its antimicrobial applications, this compound has also been investigated for its potential in cancer therapy. Preliminary studies suggest that its bicyclic structure can interact with specific oncogenic targets, such as protein kinases and proteases, leading to the inhibition of tumor cell proliferation. The trifluoroacetyl group is believed to enhance the compound's metabolic stability, thereby improving its pharmacokinetic properties. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid typically involves a multi-step process, starting from readily available precursors such as cyclooctadiene. Key steps include the introduction of the trifluoroacetyl group via acylation reactions and the formation of the azabicyclo[4.2.0]octane ring system through intramolecular cyclization. Recent advancements in catalytic methods have improved the yield and selectivity of these reactions, making the compound more accessible for large-scale production.

Despite its promising potential, several challenges remain in the development of rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid as a therapeutic agent. These include optimizing its solubility and bioavailability, as well as minimizing potential off-target effects. Future research directions may focus on the design of prodrugs or the incorporation of the compound into drug delivery systems to address these limitations.

In conclusion, rac-(1R,6R,8R)-5-oxo-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS: 2679935-81-8) represents a versatile and pharmacologically relevant scaffold with applications in antimicrobial and anticancer drug development. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its therapeutic potential. This compound exemplifies the intersection of synthetic chemistry and medicinal biology, highlighting the importance of innovative chemical entities in addressing unmet medical needs.